Cas no 2172536-43-3 (methyl 2-4-(2-aminoethyl)-1H-1,2,3-triazol-1-ylacetate hydrochloride)

• Product Name: methyl 2-4-(2-aminoethyl)-1H-1,2,3-triazol-1-ylacetate hydrochloride
• CAS No: 2172536-43-3
• MF: C₇H₁₃ClN₄O₂
• MW: 220.656719923019
• CID: 5568219
• PubChem ID: 132398938
• Update Time: 2025-06-13

methyl 2-4-(2-aminoethyl)-1H-1,2,3-triazol-1-ylacetate hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,3-Triazole-1-acetic acid, 4-(2-aminoethyl)-, methyl ester, hydrochloride (1:1)
• methyl 2-4-(2-aminoethyl)-1H-1,2,3-triazol-1-ylacetate hydrochloride

• Inchi： 1S/C7H12N4O2.ClH/c1-13-7(12)5-11-4-6(2-3-8)9-10-11;/h4H,2-3,5,8H2,1H3;1H
• InChI Key： CVMURLYLGVOIER-UHFFFAOYSA-N
• SMILES： C(N1N=NC(CCN)=C1)C(=O)OC.Cl

Additional information on methyl 2-4-(2-aminoethyl)-1H-1,2,3-triazol-1-ylacetate hydrochloride

Research Brief on Methyl 2-4-(2-aminoethyl)-1H-1,2,3-triazol-1-ylacetate Hydrochloride (CAS: 2172536-43-3)

Methyl 2-4-(2-aminoethyl)-1H-1,2,3-triazol-1-ylacetate hydrochloride (CAS: 2172536-43-3) is a chemical compound of significant interest in the field of chemical biology and medicinal chemistry. This compound, featuring a triazole moiety linked to an aminoethyl group and an ester functionality, has been explored for its potential applications in drug discovery, particularly as a versatile building block for the synthesis of biologically active molecules. Recent studies have highlighted its utility in click chemistry, targeted drug delivery, and as a precursor for the development of novel therapeutic agents.

The compound's structural features make it particularly valuable for the synthesis of triazole-containing derivatives, which are known for their diverse pharmacological activities. The presence of the aminoethyl group allows for further functionalization, enabling the creation of compounds with enhanced binding affinity and selectivity. Recent research has focused on optimizing the synthesis of this compound and exploring its applications in the development of protease inhibitors, antimicrobial agents, and anticancer drugs.

One of the key advancements in the study of methyl 2-4-(2-aminoethyl)-1H-1,2,3-triazol-1-ylacetate hydrochloride is its role in click chemistry. The triazole ring, formed via copper-catalyzed azide-alkyne cycloaddition (CuAAC), has been widely used to create stable linkages in bioconjugation and drug design. Recent publications have demonstrated the efficiency of this compound in generating triazole-based scaffolds with improved pharmacokinetic properties. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported the use of this compound in the synthesis of novel HIV-1 protease inhibitors, showcasing its potential in antiviral therapy.

In addition to its applications in drug discovery, methyl 2-4-(2-aminoethyl)-1H-1,2,3-triazol-1-ylacetate hydrochloride has been investigated for its role in targeted drug delivery systems. Researchers have utilized its aminoethyl group to conjugate with targeting ligands, such as antibodies or peptides, to enhance the specificity of drug delivery to diseased tissues. A recent study in Bioconjugate Chemistry highlighted the successful use of this compound in the development of a tumor-targeting prodrug, demonstrating significant reduction in off-target effects and improved therapeutic efficacy in preclinical models.

Despite its promising applications, challenges remain in the large-scale synthesis and purification of methyl 2-4-(2-aminoethyl)-1H-1,2,3-triazol-1-ylacetate hydrochloride. Recent efforts have focused on developing greener and more efficient synthetic routes, such as flow chemistry and microwave-assisted synthesis, to address these issues. A 2023 report in Organic Process Research & Development detailed a scalable method for producing this compound with high yield and purity, paving the way for its broader adoption in industrial and academic research.

In conclusion, methyl 2-4-(2-aminoethyl)-1H-1,2,3-triazol-1-ylacetate hydrochloride (CAS: 2172536-43-3) represents a versatile and valuable tool in chemical biology and medicinal chemistry. Its applications in click chemistry, drug discovery, and targeted delivery systems underscore its potential to contribute to the development of next-generation therapeutics. Ongoing research aims to further explore its pharmacological properties and optimize its synthesis, ensuring its continued relevance in the field.